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Compound of Interest

Compound Name: MHY-1685
CAS No.: 27406-31-1
Cat. No.: B2859007
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

MHY-1685 is a novel potent inhibitor of the mammalian target of rapamycin (mTOR), a crucial
serine/threonine kinase that governs fundamental cellular functions including growth,
proliferation, metabolism, and survival. Research has demonstrated that MHY-1685 can
rejuvenate senescent human cardiac stem cells by modulating autophagy, highlighting its
therapeutic potential in cardiac repair and other age-related pathologies.[1][2] These
application notes provide detailed protocols for the preparation and use of MHY-1685 solutions
in cell culture experiments, along with information on its stability and mechanism of action.

Chemical Properties

A summary of the key chemical properties of MHY-1685 is provided in the table below.
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Property Value Reference
5-(4-
Chemical Name hydroxybenzylidene)pyrimidine ~ N/A

-2,4,6(1H,3H,5H)-trione

Molecular Formula C11HsN204 N/A
Molecular Weight 232.19 g/mol N/A
Appearance Yellow solid [3](4)
- 46 mg/mL in DMSO (198.11
Solubility [1](1)
mM)

Solution Preparation Protocol

This protocol details the preparation of a stock solution and working solutions of MHY-1685 for
use in cell culture applications.

Materials
e MHY-1685 powder

o Dimethyl sulfoxide (DMSO), cell culture grade, sterile
 Sterile microcentrifuge tubes

o Sterile serological pipettes and pipette tips

o Vortex mixer

o Cell culture medium appropriate for the cell line being used

Stock Solution Preparation (10 mM)

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
maintain the sterility of the solutions.
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Weighing: Accurately weigh a precise amount of MHY-1685 powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh 2.32 mg of MHY-1685.

Dissolution: Add the appropriate volume of sterile DMSO to the MHY-1685 powder. For the
example above, add 1 mL of DMSO.

Mixing: Vortex the solution until the MHY-1685 is completely dissolved. Gentle warming in a
37°C water bath can aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 uL) in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at
-20°C or -80°C, protected from light.

Working Solution Preparation

Working solutions should be prepared fresh for each experiment by diluting the stock solution

in the appropriate cell culture medium.

Thaw Stock Solution: Thaw a single aliquot of the MHY-1685 stock solution at room
temperature.

Dilution: Dilute the stock solution to the desired final concentration in pre-warmed cell culture
medium. For example, to prepare 1 mL of a 10 uM working solution from a 10 mM stock, add
1 pL of the stock solution to 999 pL of cell culture medium.

Mixing: Gently mix the working solution by pipetting up and down or inverting the tube.

Application: Add the freshly prepared working solution to the cell culture at the desired final
concentration. The final concentration of DMSO in the cell culture should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

Stability of MHY-1685 Solutions

While specific, long-term stability data for MHY-1685 in solution is not extensively published,

the following recommendations are based on standard laboratory practices for similar

compounds to ensure optimal performance.
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. Storage Recommended Special
Solution Type . . .
Temperature Storage Duration Considerations

Protect from light. Use
o Up to 6 months
Stock Solution in o fresh, anhydrous
-20°C or -80°C (minimize freeze-thaw _
DMSO DMSO for preparation
cycles) . .
as it is hygroscopic.

Do not store for

] o extended periods as
Working Solution in Prepare fresh for each o
] 2-8°C ] the stability in
Culture Medium experiment ) )
agueous solutions is

likely limited.

Mechanism of Action: mTOR Inhibition and
Autophagy Modulation

MHY-1685 exerts its biological effects primarily through the inhibition of the mTOR signaling
pathway.[1][2] mTOR is a central regulator of cellular processes and exists in two distinct
complexes, mMTORC1 and mTORC2. By inhibiting mTOR, MHY-1685 can induce autophagy, a
cellular recycling process that degrades and removes damaged organelles and proteins. This
modulation of autophagy is believed to be a key mechanism behind the rejuvenating effects of
MHY-1685 on senescent cells.[2]
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Caption: MHY-1685 signaling pathway.

Experimental Workflow for Cell Treatment

The following diagram outlines a typical workflow for treating cultured cells with MHY-1685.
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Caption: MHY-1685 cell treatment workflow.

Conclusion

MHY-1685 is a valuable research tool for investigating the roles of mTOR signaling and
autophagy in cellular senescence and various disease models. Adherence to the protocols
outlined in these application notes will help ensure the consistent and effective use of MHY-
1685 in cell culture experiments. Due to the lack of extensive public data on long-term stability,
it is strongly recommended to prepare working solutions fresh for each experiment and to
handle stock solutions with care to maintain their integrity.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b2859007/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-mhy-1685-in-cell-culture
https://www.benchchem.com/product/b2859007/docs?utm_src=pdf-body#application-notes-and-protocols-for-mhy-1685-in-cell-culture
https://www.benchchem.com/product/b2859007/docs?utm_src=pdf-body#application-notes-and-protocols-for-mhy-1685-in-cell-culture
https://www.benchchem.com/product/b2859007/docs?utm_src=pdf-body#application-notes-and-protocols-for-mhy-1685-in-cell-culture
https://www.benchchem.com/product/b2859007/docs?utm_src=pdf-body#application-notes-and-protocols-for-mhy-1685-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2859007?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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